N-cyclopentyl-2-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetamide

• IUPAC Name: N-cyclopentyl-2-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetamide
• InChI: InChI=1S/C18H18FN5OS/c19-12-5-7-14(8-6-12)24-17-15(9-22-24)18(21-11-20-17)26-10-16(25)23-13-3-1-2-4-13/h5-9,11,13H,1-4,10H2,(H,23,25)
• InChI Key: KHBNGVMEQMWCEL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CSC2=NC=NC3=C2C=NN3C4=CC=C(C=C4)F
• Molecular Formula: C18H18FN5OS
• Molecular Weight: 371.4 g/mol

Description

“N-cyclopentyl-2-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetamide” is a small molecule that features the privileged pyrazolo[3,4-d]pyrimidine scaffold. This compound is part of a new set of molecules that were designed and synthesized as novel CDK2 targeting compounds.

Synthesis Analysis

The synthesis of these compounds was done under ultrasonic-assisted Huisgen 1,3-dipolar cycloaddition reaction with good yields. The selected synthesized compounds were tested for their in-vitro anticancer activity against various cancer cell lines.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrazolo[3,4-d]pyrimidine scaffold, which is a fused nitrogen-containing heterocyclic ring system. This structure is considered a privileged core skeleton in biologically active compounds and is like a bioisostere of natural purine.

Scientific Research Applications

Antitubercular Activity

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Kinase Inhibition

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Drug Discovery and Optimization

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Structural Confirmation and Characterization

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Synthetic Approaches

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Mechanism of Action

Target of Action

Similar compounds have shown activity against mycobacterium tuberculosis

Mode of Action

The exact mode of action of this compound is currently unknown. It’s suggested that meta and ortho-substituted phenyl compounds can easily penetrate the bacterial cell and have suitable binding interactions with their target .

Biochemical Pathways

The compound may affect the biochemical pathways of Mycobacterium tuberculosis, given the observed in vitro activity of similar compounds . The specific pathways and their downstream effects are yet to be elucidated.

Pharmacokinetics

It’s noted that potent compounds from a similar series have a clogp value less than 4 and a molecular weight less than 400, suggesting they are likely to maintain drug-likeness during lead optimization .

Result of Action

Similar compounds have displayed in vitro activity against the green fluorescent protein (gfp) reporter strain of mycobacterium tuberculosis .

Future Directions

The compound showed promising results as a CDK2 inhibitor and had significant effects on the growth of certain cell lines. Therefore, it could be selected for further investigations, including its potential as a cancer treatment.